Cas no 1076200-09-3 (Ethyl 1-Acetyl-2,2,5,5-tetramethyl-3-pyrroline-3-carbonyloxyformate)

• Product Name: Ethyl 1-Acetyl-2,2,5,5-tetramethyl-3-pyrroline-3-carbonyloxyformate
• CAS No: 1076200-09-3
• MF: C₁₄H₂₁NO₅
• MW: 283.320244550705
• CID: 893998
• PubChem ID: 45039177
• Update Time: 2025-06-11

Ethyl 1-Acetyl-2,2,5,5-tetramethyl-3-pyrroline-3-carbonyloxyformate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-Acetyl-2,2,5,5-tetramethyl-3-pyrroline-3-carbonyloxyformate
• 1-Acetyl-2,5-dihydro-2,2,5,5-tetramethyl-1H-pyrrole-3-carboxylic Acid Anhydride with Ethyl Hydrogen Carbonate
• DB-319298
• ethoxycarbonyl 1-acetyl-2,2,5,5-tetramethylpyrrole-3-carboxylate
• 1-Acetyl-2,2,5,5-tetramethyl-2,5-dihydro-1H-pyrrole-3-carbonyl ethyl carbonate
• AKOS030255832
• 1076200-09-3
• 1-Acetyl-2,2,5,5-tetramethyl-2,5-dihydro-1H-pyrrole-3-carboxylic (ethyl carbonic) anhydride
• DTXSID20661950
• J-001985

• Inchi： 1S/C14H21NO5/c1-7-19-12(18)20-11(17)10-8-13(3,4)15(9(2)16)14(10,5)6/h8H,7H2,1-6H3
• InChI Key： GWMKXLZHMWOKTQ-UHFFFAOYSA-N
• SMILES： O=C(C)N1C(C)(C)C=C(C(=O)OC(=O)OCC)C1(C)C

Computed Properties

• Exact Mass: 283.14200
• Monoisotopic Mass: 283.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 377.5±52.0 °C at 760 mmHg
• Solubility: Dichloromethane, Ether, Ethyl Acetate,
• PSA: 72.91000
• LogP: 1.96970
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 1-Acetyl-2,2,5,5-tetramethyl-3-pyrroline-3-carbonyloxyformate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrroline carboxylic acids and derivatives Pyrroline carboxylic acids

Additional information on Ethyl 1-Acetyl-2,2,5,5-tetramethyl-3-pyrroline-3-carbonyloxyformate

Ethyl 1-Acetyl-2,2,5,5-tetramethyl-3-pyrroline-3-carbonyloxyformate (CAS No. 1076200-09-3): A Comprehensive Overview

Ethyl 1-Acetyl-2,2,5,5-tetramethyl-3-pyrroline-3-carbonyloxyformate (CAS No. 1076200-09-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its complex structure, which includes an acetyl group, a tetramethylpyrroline moiety, and an ethyl ester. Its unique chemical properties make it a valuable intermediate in the synthesis of various biologically active molecules and pharmaceuticals.

The structure of Ethyl 1-Acetyl-2,2,5,5-tetramethyl-3-pyrroline-3-carbonyloxyformate is particularly noteworthy. The tetramethylpyrroline ring system provides a rigid and stable framework, which can be functionalized through the acetyl and ethyl ester groups. This structural rigidity and functional versatility have made it an attractive candidate for the development of new drugs and therapeutic agents.

Recent research has focused on the potential applications of Ethyl 1-Acetyl-2,2,5,5-tetramethyl-3-pyrroline-3-carbonyloxyformate in the treatment of various diseases. For instance, studies have shown that compounds derived from this structure exhibit potent anti-inflammatory and antioxidant properties. These properties are attributed to the ability of the tetramethylpyrroline moiety to stabilize reactive oxygen species (ROS) and reduce inflammation in biological systems.

In addition to its anti-inflammatory and antioxidant activities, Ethyl 1-Acetyl-2,2,5,5-tetramethyl-3-pyrroline-3-carbonyloxyformate has also been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes in the body. The ethyl ester group in this compound can be hydrolyzed by esterases in vivo to release the active metabolite, which can then exert its therapeutic effects. This property makes it a promising candidate for improving the bioavailability and efficacy of drugs.

The synthesis of Ethyl 1-Acetyl-2,2,5,5-tetramethyl-3-pyrroline-3-carbonyloxyformate involves several well-defined steps. The process typically begins with the formation of the tetramethylpyrroline ring system through a series of condensation reactions. The acetyl group is then introduced via acetylation, followed by the esterification of the carboxylic acid to form the ethyl ester. Each step requires precise control over reaction conditions to ensure high yields and purity of the final product.

One of the key challenges in the synthesis of Ethyl 1-Acetyl-2,2,5,5-tetramethyl-3-pyrroline-3-carbonyloxyformate is maintaining the stereochemistry of the tetramethylpyrroline ring system. This is crucial for ensuring that the compound retains its biological activity. Recent advancements in asymmetric synthesis techniques have made it possible to achieve high enantiomeric purity, which is essential for pharmaceutical applications.

The pharmacological properties of Ethyl 1-Acetyl-2,2,5,5-tetramethyl-3-pyrroline-3-carbonyloxyformate have been extensively studied using both in vitro and in vivo models. In vitro studies have demonstrated that this compound can effectively inhibit inflammatory cytokines such as TNF-alpha and IL-6 in cell cultures. In vivo studies using animal models have shown that it can reduce inflammation and oxidative stress in tissues affected by diseases such as arthritis and neurodegenerative disorders.

Furthermore, Ethyl 1-Acetyl-2,2,5,5-tetramethyl-3-pyrroline-3-carbonyloxyformate has been evaluated for its potential as a neuroprotective agent. Preclinical studies have shown that it can protect neurons from damage caused by oxidative stress and excitotoxicity. This makes it a promising candidate for the treatment of neurological conditions such as Alzheimer's disease and Parkinson's disease.

The safety profile of Ethyl 1-Acetyl-2,2,5,5-tetramethyl-3-pyrroline-3-carbonyloxyformate has also been investigated in preclinical studies. These studies have indicated that it is well tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, Ethyl 1-Acetyl-2,2,5,5-tetramethyl-3-pyrroline-3-carbonyloxyformate (CAS No. 1076200-09-3) is a promising compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and potential therapeutic use. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds great promise for contributing to the development of new treatments for various diseases.